Cas no 138-12-5 (Atroscine)

Atroscine structure
Atroscine structure
Product Name:Atroscine
CAS No:138-12-5
MF:C17H21NO4
MW:303.35294508934
CID:230618
PubChem ID:6451257
Update Time:2025-04-19

Atroscine Chemical and Physical Properties

Names and Identifiers

    • (1R,2R,4S,5R)-9-Methyl-3-oxa-9-azatricyclo[3.3.1.02,4]nonan-7-yl 3-hydroxy-2-phenylpropanoate
    • (-)-Scopolamine
    • HYOSCINE, EP STANDARD
    • HYOSCINE
    • Scopoderm TTS
    • scopolamine
    • (1alpha,2beta,4beta,5alpha,7beta)-alpha-(Hydroxymethyl)-benzeneacetic acid 9-methyl-3-oxa-9-azatricyclo[3.3.1.0(2,4)]non-7-yl ester
    • Atroscine
    • Azatricyclo [3.3.1.02,4] non-7-yl ester
    • Benzeneaceticacid,α-(hydroxymethyl)-,(1α,2β,4β,5α,7β)-9-methyl-3-oxa-9-
    • STECJAGHUSJQJN-SDODBCEQSA-N
    • (1R,2R,4S,5S,7R)-9-methyl-3-oxa-9-azatricyclo[3.3.1.0,2,4]nonan-7-yl 3-hydroxy-2-phenylpropanoate
    • FS-9601
    • 51-34-3
    • Scopolaminhydrobromid
    • W-105903
    • DTXSID8043812
    • SCHEMBL6840787
    • scopalamine
    • EN300-28336725
    • 138-12-5
    • [(1S,2S,4R,5R)-9-methyl-3-oxa-9-azatricyclo[3.3.1.02,4]nonan-7-yl] 3-hydroxy-2-phenylpropanoate
    • SCHEMBL24175406
    • STECJAGHUSJQJN-QBMZJCKTSA-N
    • (+/-)-Scopolamine
    • AKOS015955512
    • Benzeneacetic acid, alpha-(hydroxymethyl)-, 9-methyl-3-oxa-9-azatricyclo(3.3.1.0(2,4))non-7-yl ester, (1alpha,2beta,4beta,5alpha,7beta)-(+-)-
    • MDL: MFCD05662373
    • Inchi: 1S/C17H21NO4/c1-18-13-7-11(8-14(18)16-15(13)22-16)21-17(20)12(9-19)10-5-3-2-4-6-10/h2-6,11-16,19H,7-9H2,1H3/t11?,12?,13-,14+,15-,16+
    • InChI Key: STECJAGHUSJQJN-QBMZJCKTSA-N
    • SMILES: O1[C@@H]2[C@H]3CC(C[C@@H]([C@H]12)N3C)OC(C(C1C=CC=CC=1)CO)=O

Computed Properties

  • Exact Mass: 303.14700
  • Monoisotopic Mass: 303.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 62.3Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (1.8 g/l) (25 º C),
  • PSA: 62.30000
  • LogP: 0.85600

Atroscine Security Information

  • Safety Instruction: S26; S36
  • Risk Phrases:R36/37/38

Atroscine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28336725-1.0g
(1R,2R,4S,5S,7R)-9-methyl-3-oxa-9-azatricyclo[3.3.1.0,2,4]nonan-7-yl 3-hydroxy-2-phenylpropanoate
138-12-5
1g
$0.0 2023-05-31
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk